Cas no 493-52-7 (Methyl red)

Methyl red Properties

Names and Identifiers

• Methyl red chloride
• CI NO 13020
• BROMOCRESOL GREEN-METHYL RED
• BROMOCRESOL GREEN-METHYL RED ETHANOL
• METHYL RED
• METHYL RED INDICATOR
• METHYL RED MIXED SOLUTION
• 2-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid
• 2-(4-Dimethylaminophenylazo)benzoic acid
• 2-[4-(dimethylamino)phenylazo]benzoic acid
• 2-｛[4-(DiMethylaMino)phenyl]azo｝benzoic acid
• 2-Carboxy-4'-(dimethylamino)azobenzene
• 4-Dimethylamino-2'-carboxylazobenzene
• 4'-dimethylaminoazobenzene-2-carboxylic acid
• 4-Dimethylaminoazobenzene-2'-carboxylic acid
• Acid Red 2
• BROMOCRESOL GREEN
• C.I. 13020
• C.I. Acid Red 2
• Hydrazine sulfate
• Indicator
• Methyl Red, ACS reagent
• METHYL RED, MIX INDICATOR FOR ALKALINITY
• METHYL RED, MIXED INDICATOR
• O-METHYL RED
• p-(Dimethylamino)azobenzene-o-carboxylic acid
• p-dimethylaminoazo-benzene 0-carboxylic acid
• MR
• Cerven methylova
• Cerven kysela 2
• CI Acid Red 2
• Cerven methylova [Czech]
• Benzoic acid, 2-[[4-(dimethylamino)phenyl]azo]-
• Cerven kysela 2 [Czech]
• 2-((4-Dimethylamino)phenylazo)benzoic acid
• o-((p-(Dimethylamino)phenyl)azo)benzoic acid
• Methyl red indicator - methylene blue
• +Expand

• MDL： MFCD00002425
• InChIKey： CEQFOVLGLXCDCX-WUKNDPDISA-N
• Inchi： 1S/C15H15N3O2/c1-18(2)12-9-7-11(8-10-12)16-17-14-6-4-3-5-13(14)15(19)20/h3-10H,1-2H3,(H,19,20)/b17-16+
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C([H])=C1/N=N/C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O
• BRN： 750102

Computed Properties

• Exact Mass: 269.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 269.116
• Heavy Atom Count: 20
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.3

Experimental Properties

• LogP: 3.86620
• PSA: 65.26000
• Merck: 6119
• Refractive Index: 1.5930 (estimate)
• Water Partition Coefficient: Practically insoluble in water. Soluble in alcohol, acetic acidSoluble in ethanol. Insoluble in water.
• Boiling Point: 412.44°C (rough estimate)
• Melting Point: 179-182 °C (lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Solubility: ethanol: soluble1mg/mL
• Color/Form: Shiny purple crystal or reddish brown powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: It is slightly soluble in water, soluble in ethanol and acetic acid, and its acid solution decreases in color sensitivity due to carboxyl esterification with time.
• Sensitiveness: Sensitive to humidity
• pka: 4.95(at 25℃)
• Color index: 13020
• λmax: 410nm, 530nm, 427nm, 519nm
• PH: 4.4(red)-6.3(yellow)
• Density: 0.839 g/mL at 25 °C

Methyl red Security Information

• Symbol: GHS02 GHS07
• RTECS：DG8960000
• WGK Germany：1
• Safety Term：S36/37
• Safety Instruction： S36/37
• Risk Phrases：R10; R20/21/22; R68
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1170
• Hazard Statement： H225,H332,H312,H302
• Warning Statement： P210,P280
• Prompt：dangerous
• Storage Condition：?20°C
• PackingGroup：II
• Risk Phrases： 51/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Methyl red Customs Data

• HS CODE：29270000
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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• Material Chemicals Colorants and Pigments